Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate

• IUPAC Name: tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-14-9-13(10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key: AHIGUTRJWDFHRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCNCC12CCC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate is a chemical compound with the IUPAC name tert-butyl 6-azaspiro[3.5]non-9-ylcarbamate. It has a molecular weight of 240.35.

Molecular Structure Analysis

The molecular structure of Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate contains a total of 42 bonds, including 18 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 four-membered ring, 1 six-membered ring, and 1 (thio-) carbamate (aliphatic).

Physical And Chemical Properties Analysis

Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Transformations

Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate and related compounds have been the focus of various synthetic chemistry studies. For instance, Meyers et al. (2009) described scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound useful for selective derivation on azetidine and cyclobutane rings (Meyers et al., 2009). Similarly, Padwa et al. (2003) detailed the preparation and reactions of tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, highlighting its utility in organic synthesis (Padwa et al., 2003).

Protecting Groups in Organic Synthesis

The use of tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate derivatives as protecting groups is an important application in organic chemistry. For example, Rao et al. (2017) discussed a new reagent, tert-butyl (2,4-dioxo-3-azaspiro [5,5] undecan-3-yl) carbonate (Boc-OASUD), for preparing N-Boc-amino acids, a key step in peptide synthesis (Rao et al., 2017). Lebel and Leogane (2005) described a method for forming tert-butyl carbamate protected amines via a mild and efficient one-pot Curtius rearrangement (Lebel & Leogane, 2005).

Drug Discovery and Novel Scaffolds

In drug discovery, novel scaffolds such as 6-azaspiro[4.3]alkanes, synthesized from tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate derivatives, are of significant interest. Chalyk et al. (2017) synthesized these scaffolds and highlighted their potential in accessing new chemical spaces for drug discovery (Chalyk et al., 2017).

Safety and Hazards

The safety information for Tert-butyl N-(6-azaspiro[3.5]nonan-9-YL)carbamate indicates that it is dangerous. The hazard statements include H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.